Cas no 211172-72-4 (5-chloro-2-fluoro-4-methoxyBenzoic acid)

• Product Name: 5-chloro-2-fluoro-4-methoxyBenzoic acid
• CAS No: 211172-72-4
• MF: C₈H₆ClFO₃
• MW: 204.582845211029
• MDL: MFCD18441714
• CID: 2118767
• PubChem ID: 53939229
• Update Time: 2025-05-21

5-chloro-2-fluoro-4-methoxyBenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-fluoro-4-methoxyBenzoic acid
• 211172-72-4
• MFCD18441714
• 863-467-7
• Benzoic acid, 5-chloro-2-fluoro-4-methoxy-
• CS-0194036
• SCHEMBL8348157
• DB-066429
• E91607

• MDL： MFCD18441714
• Inchi： 1S/C8H6ClFO3/c1-13-7-3-6(10)4(8(11)12)2-5(7)9/h2-3H,1H3,(H,11,12)
• InChI Key： IWQHHHJUOHVVOM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)C(=CC=1OC)F

Computed Properties

• Exact Mass: 203.9989499Da
• Monoisotopic Mass: 203.9989499Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on 5-chloro-2-fluoro-4-methoxyBenzoic acid

5-Chloro-2-Fluoro-4-Methoxybenzoic Acid: A Comprehensive Overview

5-Chloro-2-fluoro-4-methoxybenzoic acid (CAS No. 211172-72-4) is a structurally complex aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and material science. This compound, characterized by its unique substitution pattern on the benzoic acid scaffold, exhibits a diverse range of properties that make it a valuable molecule for both academic research and industrial applications. The presence of chlorine, fluorine, and methoxy groups at specific positions on the benzene ring imparts distinct electronic and steric effects, which influence its reactivity, solubility, and biological activity.

The synthesis of 5-chloro-2-fluoro-4-methoxybenzoic acid typically involves multi-step organic reactions, often employing electrophilic aromatic substitution or nucleophilic aromatic substitution strategies. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste. For instance, the use of palladium-catalyzed coupling reactions has been reported to enhance the yield and purity of this compound, making it more accessible for large-scale production.

One of the most notable applications of 5-chloro-2-fluoro-4-methoxybenzoic acid is in the development of pharmaceutical agents. The compound serves as a key intermediate in the synthesis of various bioactive molecules, including anti-inflammatory drugs, antiviral agents, and anticancer therapeutics. A study published in *Journal of Medicinal Chemistry* highlighted its potential as a lead compound for designing inhibitors targeting specific kinases involved in cancer progression. The methoxy group at position 4 contributes to improved solubility and bioavailability, while the chlorine and fluorine substituents enhance binding affinity to target proteins.

In addition to its pharmacological applications, 5-chloro-2-fluoro-4-methoxybenzoic acid has found utility in materials science. Its ability to form stable metal complexes has led to its use in the development of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional porosity and selectivity, making them ideal candidates for gas storage and separation applications. Recent research has demonstrated that incorporating this compound into MOFs can significantly improve their thermal stability and mechanical strength.

The environmental impact of 5-chloro-2-fluoro-4-methoxybenzoic acid is another area of active investigation. Studies have shown that its degradation under aerobic conditions is relatively slow due to the electron-withdrawing effects of the halogen substituents. However, advanced oxidation processes (AOPs), such as photocatalytic degradation using titanium dioxide nanoparticles, have been shown to effectively break down this compound into non-toxic byproducts. This finding is particularly relevant for industries engaged in large-scale production or disposal of this compound.

From a structural perspective, 5-chloro-2-fluoro-4-methoxybenzoic acid exhibits a high degree of symmetry despite its multiple substituents. The methoxy group at position 4 introduces an electron-donating effect via resonance, which counteracts the electron-withdrawing nature of the chlorine and fluorine atoms at positions 5 and 2, respectively. This balance between electron-donating and withdrawing groups results in a molecule with unique electronic properties that are highly desirable for both chemical synthesis and biological applications.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 5-chloro-2-fluoro-4-methoxybenzoic acid. Quantum mechanical calculations have revealed that the presence of halogen atoms significantly alters the π-electron density distribution across the benzene ring, influencing both nucleophilic and electrophilic attack patterns. These findings have been instrumental in designing more efficient synthetic pathways for this compound.

In conclusion, 5-chloro-2-fluoro-4-methoxybenzoic acid stands out as a versatile molecule with wide-ranging applications across multiple disciplines. Its unique substitution pattern confers distinctive chemical properties that make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new aspects of its behavior and utility, this compound is poised to play an even greater role in shaping future advancements in chemistry and related fields.